3,4-Dihydro-1-methyl-2-naphthaleneacetonitrile

• Molecular Formula: C13H13N
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 2-(1-methyl-3,4-dihydronaphthalen-2-yl)acetonitrile
• InChI: InChI=1S/C13H13N/c1-10-11(8-9-14)6-7-12-4-2-3-5-13(10)12/h2-5H,6-8H2,1H3
• InChI Key: RONQOKZLZGKIQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(CCC2=CC=CC=C12)CC#N

Description

3,4-Dihydro-1-methyl-2-naphthaleneacetonitrile is a useful research compound. Its molecular formula is C13H13N and its molecular weight is 183.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred suspension of 7.2 g (0.15 mole) of sodium hydride (50% in oil dispersion) in 200 ml of dimethoxyethane was added dropwise 28.1 g (0.15 mole) of diethylcyanomethylphosphonate [(C2H5O)2P(O)CH2CN]. The addition was complete in ten minutes while the reaction temperature rose to 44° C. The reaction mixture was stirred for 45 minutes and then 25.0 g (0.14 mole) of 1-methyl-2-tetralone was added dropwise over a 30 minute period. The reaction mixture was then warmed at 40° C. for two hours and poured into ice-water. The product was extracted with ether, and the ether extracts were dried over anhydrous magnesium sulfate and concentrated to a yellow oil (31.3 g). The latter was crystallized from ether-hexane to give 3,4-dihydro-1-methyl-2-naphthaleneacetonitrile as a light yellow solid, m.p. 48°-49° C.